Cas no 1004194-01-7 (1-(2-chloro-5-methylphenoxy)methyl-1H-pyrazole-3-carbohydrazide)

• Product Name: 1-(2-chloro-5-methylphenoxy)methyl-1H-pyrazole-3-carbohydrazide
• CAS No: 1004194-01-7
• MF: C₁₂H₁₃ClN₄O₂
• MW: 280.71022105217
• MDL: MFCD04967964
• CID: 3058439
• PubChem ID: 7017334
• Update Time: 2025-07-20

1-(2-chloro-5-methylphenoxy)methyl-1H-pyrazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-((2-Chloro-5-methylphenoxy)methyl)-1H-pyrazole-3-carbohydrazide
• 1-(2-chloro-5-methylphenoxy)methyl-1H-pyrazole-3-carbohydrazide

• MDL： MFCD04967964
• Inchi： 1S/C12H13ClN4O2/c1-8-2-3-9(13)11(6-8)19-7-17-5-4-10(16-17)12(18)15-14/h2-6H,7,14H2,1H3,(H,15,18)
• InChI Key： JNTSPXUWTNAIBW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=CC=1OCN1C=CC(C(NN)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(2-chloro-5-methylphenoxy)methyl-1H-pyrazole-3-carbohydrazide

Comprehensive Overview of 1-(2-chloro-5-methylphenoxy)methyl-1H-pyrazole-3-carbohydrazide (CAS No. 1004194-01-7)

1-(2-chloro-5-methylphenoxy)methyl-1H-pyrazole-3-carbohydrazide, identified by its CAS number 1004194-01-7, is a specialized organic compound that has garnered significant attention in the field of chemical research and pharmaceutical development. This compound, characterized by its unique pyrazole-carbohydrazide backbone, is often studied for its potential applications in medicinal chemistry and agrochemical formulations. Researchers are particularly interested in its molecular structure, which combines a chloro-methylphenoxy moiety with a pyrazole ring, offering versatile reactivity and functionalization opportunities.

In recent years, the demand for heterocyclic compounds like 1-(2-chloro-5-methylphenoxy)methyl-1H-pyrazole-3-carbohydrazide has surged due to their role in designing novel bioactive molecules. This compound aligns with current trends in green chemistry and sustainable synthesis, as scientists explore eco-friendly methods to produce such derivatives. Its potential as a building block for drug discovery is another hot topic, with studies focusing on its interactions with biological targets and its structure-activity relationships (SAR).

The synthesis of CAS 1004194-01-7 typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity, addressing the growing need for cost-effective and scalable production methods. Analytical tools like NMR spectroscopy, HPLC, and mass spectrometry are critical for characterizing this compound, ensuring compliance with quality control standards.

From an industrial perspective, 1-(2-chloro-5-methylphenoxy)methyl-1H-pyrazole-3-carbohydrazide is often discussed in the context of intellectual property and patent landscapes. Companies and research institutions are actively investigating its derivatives for potential commercial applications, particularly in crop protection and pharmaceutical intermediates. Its relevance to precision agriculture and personalized medicine further highlights its interdisciplinary importance.

For researchers and professionals seeking detailed information about CAS 1004194-01-7, key questions often revolve around its physicochemical properties, safety data, and supply chain availability. Online searches frequently include terms like "pyrazole-carbohydrazide synthesis," "chloro-methylphenoxy derivatives," and "applications of heterocyclic carbohydrazides," reflecting the compound's niche yet growing relevance. As the scientific community continues to explore its potential, 1-(2-chloro-5-methylphenoxy)methyl-1H-pyrazole-3-carbohydrazide remains a compelling subject for innovation and development.